(R)-2-Amino-2-phenylpropan-1-ol
Cat. No. B8676560
Key on ui cas rn:
7533-39-3
M. Wt: 151.21 g/mol
InChI Key: WAQCLDRCXNFRBI-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:14].[CH3:16][CH2:17][OH:18].[NH2:1][C:2]([C:3](=[O:4])[O:5][CH3:6])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[Na+:15]>>[NH2:1][C:2]([CH2:3][OH:4])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(C)(N)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(N)(CO)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:14].[CH3:16][CH2:17][OH:18].[NH2:1][C:2]([C:3](=[O:4])[O:5][CH3:6])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[Na+:15]>>[NH2:1][C:2]([CH2:3][OH:4])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(C)(N)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(N)(CO)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:14].[CH3:16][CH2:17][OH:18].[NH2:1][C:2]([C:3](=[O:4])[O:5][CH3:6])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[Na+:15]>>[NH2:1][C:2]([CH2:3][OH:4])([CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)C(C)(N)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(N)(CO)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
